2-(2,4-dimethylphenyl)-N-methylacetamide

• IUPAC Name: 2-(2,4-dimethylphenyl)-N-methylacetamide
• InChI: InChI=1S/C11H15NO/c1-8-4-5-10(9(2)6-8)7-11(13)12-3/h4-6H,7H2,1-3H3,(H,12,13)
• InChI Key: XXHHTHRGBIZIIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC)C
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

2-(2,4-dimethylphenyl)-N-methylacetamide, also known as DMMA, is a chemical compound that has been widely used in scientific research. It is a member of the amide family, which is characterized by the presence of a carbonyl group (C=O) attached to a nitrogen atom. DMMA has been synthesized using various methods, and its biochemical and physiological effects have been studied extensively. In

Mechanism of Action

The exact mechanism of action of 2-(2,4-dimethylphenyl)-N-methylacetamide is not well understood. However, it is believed to act as a nucleophile and a Lewis base due to the presence of the carbonyl and nitrogen atoms in its structure. This compound has been shown to react with various electrophiles, such as alkyl halides and acyl chlorides, to form amide derivatives.
Biochemical and Physiological Effects:
This compound has been shown to exhibit antibacterial and antifungal activity. It has also been used as a starting material for the synthesis of compounds with potential anticancer activity. However, the exact biochemical and physiological effects of this compound are not well understood.

Advantages and Limitations for Lab Experiments

2-(2,4-dimethylphenyl)-N-methylacetamide has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions. However, this compound has some limitations. It can be difficult to handle due to its low solubility in common solvents. It also has a strong odor, which can be unpleasant.

Future Directions

There are several future directions for the research on 2-(2,4-dimethylphenyl)-N-methylacetamide. One area of interest is the development of new methods for the synthesis of this compound and its derivatives. Another area of interest is the investigation of the biological activity of this compound and its derivatives. This could lead to the discovery of new drugs with potential therapeutic applications. Additionally, the use of this compound in asymmetric catalysis could be further explored to develop new chiral ligands with improved efficiency and selectivity.

Synthesis Methods

2-(2,4-dimethylphenyl)-N-methylacetamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,4-dimethylphenyl isocyanate with N-methylacetamide in the presence of a catalyst. The reaction produces this compound and carbon dioxide as a byproduct. Other methods involve the use of different reagents and solvents, such as acetic anhydride and pyridine.

Scientific Research Applications

2-(2,4-dimethylphenyl)-N-methylacetamide has been widely used in scientific research as a reagent and a starting material for the synthesis of other compounds. It has been used in the synthesis of various amide derivatives, such as N-(2,4-dimethylphenyl)acetamide and N-(2,4-dimethylphenyl)-3-oxobutanamide. This compound has also been used in the preparation of chiral ligands for asymmetric catalysis.